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Compound of Interest

Compound Name: 4-Iodo-1,2-dimethylbenzene

Cat. No.: B1295298 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Iodo-1,2-
dimethylbenzene

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Iodo-1,2-dimethylbenzene, tailored for researchers, scientists, and

professionals in drug development. The document presents quantitative data in structured

tables, outlines general experimental protocols for property determination, and includes a

logical relationship diagram for enhanced comprehension.

Chemical Identification
4-Iodo-1,2-dimethylbenzene, also known as 4-iodo-o-xylene, is an aryl halide.[1] It consists of

a benzene ring substituted with two adjacent methyl groups and an iodine atom.[2] This

compound serves as a versatile reagent and intermediate in various chemical processes,

particularly in organic and pharmaceutical synthesis.[1][2]

Table 1: Chemical Identifiers of 4-Iodo-1,2-dimethylbenzene
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Identifier Value

IUPAC Name 4-iodo-1,2-dimethylbenzene[3][4]

Synonyms
1,2-Dimethyl-4-iodobenzene, 3,4-

Dimethyliodobenzene, 4-Iodo-o-xylene[2][5]

CAS Number 31599-61-8[2][4][5]

Molecular Formula C₈H₉I[2][3][6]

Molecular Weight 232.06 g/mol [3][6]

InChI Key CSFRCLYFVINMBZ-UHFFFAOYSA-N[2][6]

Canonical SMILES CC1=C(C=C(C=C1)I)C[2][3]

Physicochemical Properties
The physical and chemical characteristics of 4-Iodo-1,2-dimethylbenzene are crucial for its

handling, storage, and application in synthesis. It typically appears as a colorless to pale yellow

or red-brown liquid.[1][2]

Table 2: Physical and Chemical Properties of 4-Iodo-1,2-dimethylbenzene

Property Value

Appearance Clear yellow to red-brown liquid[1]

Boiling Point 106-108 °C at 13 mmHg (lit.)[1] 235 °C (lit.)[1]

Melting Point -2.9 °C (estimate)[1]

Density 1.633 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.603 (lit.)[1]

Water Solubility Insoluble[2]

Flash Point >230 °F (>110 °C)[1]

Stability
Stable under normal temperatures and

pressures. Light sensitive.[2]
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Experimental Protocols
The determination of the physicochemical properties listed above follows standard laboratory

procedures. Below are generalized methodologies for key experiments.

3.1. Boiling Point Determination The boiling point of 4-Iodo-1,2-dimethylbenzene can be

determined by distillation.

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask. For reduced

pressure measurements, a vacuum pump and a manometer are connected to the system.

Procedure: A sample of the compound is placed in the round-bottom flask with boiling chips.

The apparatus is heated, and the temperature at which the liquid boils and its vapor

condenses is recorded. For vacuum distillation, the pressure is first reduced to the desired

level (e.g., 13 mmHg) before heating.[1]

3.2. Density Measurement The density is typically measured using a pycnometer or a digital

density meter.

Apparatus: A pycnometer of a known volume and an analytical balance.

Procedure: The empty pycnometer is weighed. It is then filled with the sample liquid,

ensuring no air bubbles are present, and weighed again at a specific temperature (e.g., 25

°C). The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

3.3. Refractive Index Measurement The refractive index is determined using a refractometer.

Apparatus: An Abbe refractometer or a digital refractometer.

Procedure: A few drops of the liquid sample are placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs. The refractive index is then read from the scale, typically at 20

°C using the sodium D-line.
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3.4. Solubility Assessment A qualitative assessment of solubility in water is performed by simple

mixing.

Procedure: A small amount of 4-Iodo-1,2-dimethylbenzene is added to a test tube

containing water. The mixture is agitated. The absence of a homogeneous solution and the

formation of two distinct layers indicate that the substance is insoluble.[2]

Visualization of Properties
The following diagram illustrates the logical relationship between the structural identity of 4-
Iodo-1,2-dimethylbenzene and its key physicochemical properties.

Physicochemical Profile of 4-Iodo-1,2-dimethylbenzene
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Water Solubility
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Caption: Logical relationship of 4-Iodo-1,2-dimethylbenzene's identifiers and properties.

Safety and Handling
4-Iodo-1,2-dimethylbenzene is classified as a hazardous substance. It is known to cause skin

and eye irritation and may cause respiratory irritation.[2][3]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3]
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Precautionary Measures: When handling this chemical, it is essential to use personal

protective equipment, including gloves and safety glasses.[2] Work should be conducted in a

well-ventilated area or a fume hood to avoid inhalation of vapors.[2][7] In case of contact with

skin or eyes, rinse immediately and thoroughly with water.[2][7] Store in a cool, dry, and dark

place in a tightly sealed container.[1][2]

Applications
4-Iodo-1,2-dimethylbenzene is a valuable building block in organic chemistry.

Organic Synthesis: It is frequently used as a starting material or reagent for synthesizing a

variety of more complex organic compounds.[1][2] Its applications include participation in

nitration and copper-catalyzed trifluoromethylation reactions.

Pharmaceutical and Agrochemical Intermediates: The compound serves as an intermediate

in the manufacturing of pharmaceuticals and agrochemicals.[2] For instance, it has been

used in the synthesis of 3-arylacrylamides, 3-arylpropylamines, and other biologically

relevant molecules.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physicochemical properties of 4-Iodo-1,2-
dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295298#physicochemical-properties-of-4-iodo-1-2-
dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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